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Compound of Interest

Compound Name: Ethyl nitroacetate

Cat. No.: B140605 Get Quote

Ethyl nitroacetate is a valuable reagent in organic synthesis, serving as a versatile building

block for the introduction of the nitro group and subsequent functionalities in a wide range of

molecular architectures. This technical guide provides an in-depth overview of its core

properties, key applications in synthesis with detailed experimental protocols, and a visual

representation of a typical reaction workflow. This document is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Core Properties of Ethyl Nitroacetate
A summary of the key quantitative data for ethyl nitroacetate is presented below.
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Property Value Reference

Molecular Formula C4H7NO4 [1][2][3][4][5]

Molecular Weight 133.10 g/mol [1][2][3][5][6][7]

Appearance
Clear colourless to slightly

yellow liquid
[8]

Density 1.199 g/mL at 25 °C [4][6][7][8]

Boiling Point 105-107 °C at 25 mmHg [2][6][7][8]

Refractive Index n20/D 1.424 [6][8]

CAS Number 626-35-7 [3][5][6][7][8][9]

InChI Key
FTKASJMIPSSXBP-

UHFFFAOYSA-N
[1][6][7]

Canonical SMILES
CCOC(=O)C--INVALID-LINK--

[O-]
[5][10]

Key Synthetic Applications and Experimental
Protocols
Ethyl nitroacetate is a key reactant in various carbon-carbon bond-forming reactions,

including the Henry (nitroaldol) reaction and Michael additions. Its utility is particularly

pronounced in the asymmetric synthesis of complex molecules.

Organocatalytic Enantioselective Michael Addition to
α,β-Unsaturated Enones
This protocol details the synthesis of chiral γ-nitro ketones via the Michael addition of ethyl
nitroacetate to α,β-unsaturated enones, a valuable transformation in the synthesis of

biologically active compounds.

Experimental Protocol:
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Reaction Setup: A mixture of the α,β-unsaturated ketone (0.3 mmol), 9-amino-9-

deoxyepiquinine (IV, 17.6 mg, 0.06 mmol), and benzoic acid (14.6 mg, 0.12 mmol) in 0.9 mL

of water is stirred at room temperature for 5 minutes.[3]

Addition of Ethyl Nitroacetate: Ethyl 2-nitroacetate (79.8 mg, 0.6 mmol) is added to the

reaction mixture.[3]

Reaction Execution: The reaction mixture is stirred at room temperature for a specified

period.[3]

Work-up and Denitration: Following the initial reaction, ethanol (1.2 mL), water (1.2 mL), and

triethylamine (0.4 mL) are added to the mixture, which is then stirred at 50°C for 5 hours.[3]

Extraction: The reaction mixture is subsequently extracted with ethyl acetate.[3]

Purification: The crude product is purified by flash chromatography on silica gel to yield the

desired chiral γ-nitro ketone.

This methodology allows for the synthesis of synthetically useful chiral γ-nitro ketones and δ-

keto esters with high enantioselectivity and yields under aqueous conditions.[3]

Visualizing the Synthetic Workflow
The following diagram illustrates the key steps in the organocatalytic enantioselective Michael

addition of ethyl nitroacetate to an α,β-unsaturated enone.
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Experimental Workflow: Asymmetric Michael Addition

Reaction Preparation

Reaction
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Mix α,β-unsaturated enone,
chiral amine catalyst, and

benzoic acid in water

Stir at room temperature
for 5 minutes

Add Ethyl Nitroacetate

Proceed to Reaction

Stir at room temperature

Add EtOH, H2O, and Et3N
and heat to 50°C

Proceed to Work-up

Extract with Ethyl Acetate

Purify by Flash Chromatography

Characterize Chiral
γ-Nitro Ketone Product

Click to download full resolution via product page

Caption: A flowchart of the key steps in the synthesis of chiral γ-nitro ketones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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